Cas no 1587708-32-4 (ethyl 5-bromo-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate)

• Product Name: ethyl 5-bromo-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate
• CAS No: 1587708-32-4
• MF: C₉H₇BrClN₃O₂
• MW: 304.527779817581
• CID: 5101810
• Update Time: 2026-03-03

ethyl 5-bromo-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 5-bromo-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate

• Inchi： 1S/C9H7BrClN3O2/c1-2-16-9(15)6-5(10)4-7(11)12-3-13-8(4)14-6/h3H,2H2,1H3,(H,12,13,14)
• InChI Key： QGSMRXIPUPXCAD-UHFFFAOYSA-N
• SMILES： C1N=C(Cl)C2C(Br)=C(C(OCC)=O)NC=2N=1

Additional information on ethyl 5-bromo-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate

Introduction to Ethyl 5-bromo-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate (CAS No. 1587708-32-4)

Ethyl 5-bromo-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate (CAS No. 1587708-32-4) is a significant compound in the field of pharmaceutical chemistry, particularly in the development of novel therapeutic agents. This compound belongs to the pyrrolopyrimidine class, which has garnered considerable attention due to its diverse biological activities and potential applications in drug discovery.

The molecular structure of Ethyl 5-bromo-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate features a pyrrolopyrimidine core, which is a heterocyclic aromatic compound consisting of a pyrrole ring fused to a pyrimidine ring. The presence of bromo and chloro substituents on the molecule enhances its reactivity, making it a valuable intermediate in synthetic chemistry. The carboxylate ester group at the 6-position provides an additional functional handle for further chemical modifications, enabling the synthesis of more complex derivatives.

In recent years, there has been growing interest in pyrrolopyrimidine derivatives due to their demonstrated efficacy in various pharmacological applications. These compounds have shown promise as inhibitors of kinases and other enzymes involved in cancer progression. Specifically, studies have highlighted the potential of Ethyl 5-bromo-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate as a scaffold for developing small-molecule inhibitors that target aberrant signaling pathways in tumors.

One of the most compelling aspects of this compound is its ability to modulate key molecular targets associated with different types of cancer. For instance, research has indicated that it can interact with Bruton's tyrosine kinase (BTK), an enzyme crucial for B-cell development and function. Inhibitors targeting BTK have been successfully developed for the treatment of chronic lymphocytic leukemia (CLL), and analogs of Ethyl 5-bromo-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate may offer similar therapeutic benefits.

Furthermore, the bromo and chloro substituents on the pyrrolopyrimidine core allow for further derivatization through cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These reactions are widely used in pharmaceutical synthesis to introduce diverse functional groups into organic molecules. The versatility of Ethyl 5-bromo-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate as a precursor makes it an invaluable building block for constructing novel drug candidates.

The carboxylate ester group at the 6-position also facilitates hydrolysis to yield the corresponding carboxylic acid derivative. This transformation can be particularly useful in medicinal chemistry for generating more soluble or bioactive forms of the compound. Additionally, the ester group can be converted into other functional moieties, such as amides or acyl chlorides, expanding its utility in synthetic pathways.

Recent advances in computational chemistry have further enhanced the understanding of how Ethyl 5-bromo-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate interacts with biological targets. Molecular docking studies have been employed to predict binding affinities and identify potential binding pockets on proteins relevant to cancer therapy. These computational approaches complement experimental efforts by providing rapid screening of virtual libraries derived from this compound.

In clinical settings, derivatives of pyrrolopyrimidines have shown encouraging results in phase I and II trials for various malignancies. The structural features of Ethyl 5-bromo-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate, including its heterocyclic core and halogenated substituents, contribute to its pharmacological profile by enhancing binding affinity and selectivity against disease-causing enzymes.

The synthesis of this compound typically involves multi-step organic reactions starting from readily available precursors. Key steps include bromination and chlorination at specific positions on the pyrrolopyrimidine ring, followed by esterification to introduce the carboxylate moiety. Each step must be carefully optimized to ensure high yield and purity, which are critical for pharmaceutical applications.

The role of halogenated pyrrolopyrimidines in medicinal chemistry cannot be overstated. These compounds exhibit a wide range of biological activities due to their ability to engage with multiple targets within cellular signaling pathways. The halogen atoms not only enhance reactivity but also influence electronic properties, thereby modulating binding interactions with proteins and nucleic acids.

Ongoing research continues to explore new derivatives of Ethyl 5-bromo-4-chloro-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylate with improved pharmacokinetic properties and reduced toxicities. Innovations in synthetic methodologies are enabling chemists to design more sophisticated analogs with tailored biological activities. Such efforts are essential for translating laboratory findings into effective therapeutic agents that meet stringent regulatory standards.

The future prospects for this compound are promising, with potential applications extending beyond oncology into other areas such as infectious diseases and inflammatory disorders. By leveraging its unique structural features and reactivity profile, researchers aim to develop next-generation drugs that address unmet medical needs.